(2,3,4,5,6-Pentachlorophenyl) (2S)-3-hydroxy-2-(phenylmethoxycarbonylamino)propanoate
(2,3,4,5,6-Pentachlorophenyl) (2S)-3-hydroxy-2-(phenylmethoxycarbonylamino)propanoate
Brand Name:
Vulcanchem
CAS No.:
13673-57-9
VCID:
VC0083750
InChI:
InChI=1S/C17H12Cl5NO5/c18-10-11(19)13(21)15(14(22)12(10)20)28-16(25)9(6-24)23-17(26)27-7-8-4-2-1-3-5-8/h1-5,9,24H,6-7H2,(H,23,26)/t9-/m0/s1
SMILES:
C1=CC=C(C=C1)COC(=O)NC(CO)C(=O)OC2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl
Molecular Formula:
C17H12Cl5NO5
Molecular Weight:
487.5 g/mol
(2,3,4,5,6-Pentachlorophenyl) (2S)-3-hydroxy-2-(phenylmethoxycarbonylamino)propanoate
CAS No.: 13673-57-9
Main Products
VCID: VC0083750
Molecular Formula: C17H12Cl5NO5
Molecular Weight: 487.5 g/mol
CAS No. | 13673-57-9 |
---|---|
Product Name | (2,3,4,5,6-Pentachlorophenyl) (2S)-3-hydroxy-2-(phenylmethoxycarbonylamino)propanoate |
Molecular Formula | C17H12Cl5NO5 |
Molecular Weight | 487.5 g/mol |
IUPAC Name | (2,3,4,5,6-pentachlorophenyl) (2S)-3-hydroxy-2-(phenylmethoxycarbonylamino)propanoate |
Standard InChI | InChI=1S/C17H12Cl5NO5/c18-10-11(19)13(21)15(14(22)12(10)20)28-16(25)9(6-24)23-17(26)27-7-8-4-2-1-3-5-8/h1-5,9,24H,6-7H2,(H,23,26)/t9-/m0/s1 |
Standard InChIKey | STGDHHOLGRKNEF-VIFPVBQESA-N |
Isomeric SMILES | C1=CC=C(C=C1)COC(=O)N[C@@H](CO)C(=O)OC2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl |
SMILES | C1=CC=C(C=C1)COC(=O)NC(CO)C(=O)OC2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl |
Canonical SMILES | C1=CC=C(C=C1)COC(=O)NC(CO)C(=O)OC2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl |
Synonyms | N-[(Benzyloxy)carbonyl]-L-serine (pentachlorophenyl) ester |
PubChem Compound | 14802666 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume